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Compound of Interest

Oxiran-2-ylmethyl hexadecanoate-
d31

Cat. No.: B587333

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxiran-2-ylmethyl hexadecanoate-d31, a deuterated form of glycidyl palmitate, is a crucial
analytical tool in biomedical and pharmaceutical research. Its isotopic labeling allows it to serve
as an internal standard for the precise quantification of glycidyl palmitate in various biological
matrices using mass spectrometry. Glycidyl palmitate is the ester of hexadecanoic acid
(palmitic acid) and glycidol. Understanding the properties and synthesis of its deuterated
analog is essential for accurate toxicological and metabolic studies, particularly as glycidyl
esters are recognized as food processing contaminants with potential carcinogenic properties.
This guide provides an in-depth overview of the chemical properties, a detailed experimental
protocol for its synthesis, and a summary of the known biological signaling pathways
associated with its non-deuterated counterpart, palmitic acid.

Chemical and Physical Properties

The following table summarizes the key chemical and physical properties of Oxiran-2-ylmethyl
hexadecanoate-d31.
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Property Value Reference
CAS Number 1246819-24-8 [1]
Molecular Formula C19Hs5D3103 [2]
Molecular Weight 343.68 g/mol [2]

oxiran-2-ylmethyl
2!2131314!415!516!617!718l819l91
10,10,11,11,12,12,13,13,14,14
IUPAC Name [1]
,15,15,16,16,16-
hentriacontadeuteriohexadeca

noate

Glycidyl Palmitate-d31,

Palmitic Acid-d31 Glycidyl
Synonyms . _ [2]

Ester, Hexadecanoic Acid-d31

2-Oxiranylmethyl Ester

Synthesis of Oxiran-2-ylmethyl hexadecanoate-d31

The synthesis of Oxiran-2-ylmethyl hexadecanoate-d31 can be achieved through a two-step

chemical process:

» Fischer Esterification: The process begins with the esterification of deuterated palmitic acid
(hexadecanoic acid-d31) with allyl alcohol to produce allyl hexadecanoate-d31.

o Epoxidation: The allyl group of the resulting ester is then epoxidized using a peroxy acid,
such as meta-chloroperoxybenzoic acid (m-CPBA), to form the final product, Oxiran-2-
ylmethyl hexadecanoate-d31.

Experimental Workflow
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Caption: Synthesis and Purification Workflow for Oxiran-2-ylmethyl hexadecanoate-d31.

Detailed Experimental Protocols
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Step 1: Synthesis of Allyl hexadecanoate-d31 (Fischer Esterification)
e Materials:

o Hexadecanoic acid-d31

o Allyl alcohol

o Sulfuric acid (catalytic amount)

o Toluene

o Diethyl ether

o Saturated sodium bicarbonate solution

o Brine

o

Anhydrous sodium sulfate

e Procedure:

[¢]

In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser,
dissolve hexadecanoic acid-d31 in a mixture of allyl alcohol and toluene.

o Add a catalytic amount of concentrated sulfuric acid to the mixture.

o Heat the reaction mixture to reflux. Water will be azeotropically removed and collected in
the Dean-Stark trap.

o Monitor the reaction progress by observing the amount of water collected. The reaction is
complete when the theoretical amount of water has been removed.

o Cool the reaction mixture to room temperature.
o Dilute the mixture with diethyl ether and transfer it to a separatory funnel.

o Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acid catalyst), and brine.
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o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain crude allyl hexadecanoate-d31.

Step 2: Synthesis of Oxiran-2-ylmethyl hexadecanoate-d31 (Epoxidation)

o Materials:

o Allyl hexadecanoate-d31 (from Step 1)

[¢]

meta-Chloroperoxybenzoic acid (m-CPBA)

Dichloromethane

[e]

o

Saturated sodium thiosulfate solution

Saturated sodium bicarbonate solution

[¢]

Brine

[¢]

[e]

Anhydrous sodium sulfate

e Procedure:

[¢]

Dissolve the crude allyl hexadecanoate-d31 in dichloromethane in a round-bottom flask.

o Cool the solution in an ice bath.

o Add m-CPBA portion-wise to the stirred solution.

o Allow the reaction mixture to slowly warm to room temperature and continue stirring for
several hours or overnight.

o Monitor the reaction progress using thin-layer chromatography (TLC).

o Once the reaction is complete, transfer the mixture to a separatory funnel.

o Wash the organic layer with a saturated solution of sodium thiosulfate to quench any
unreacted m-CPBA.
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o Subsequently, wash the organic layer with saturated sodium bicarbonate solution to
remove the m-chlorobenzoic acid byproduct, followed by a brine wash.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield crude Oxiran-2-ylmethyl hexadecanoate-d31.

Purification:

The crude product can be purified by column chromatography on silica gel using a gradient of
ethyl acetate in hexane as the eluent to yield the pure Oxiran-2-yImethyl hexadecanoate-
d31.

Biological Signaling Pathways of Palmitate

While Oxiran-2-ylmethyl hexadecanoate-d31 is primarily used as an analytical standard, its
non-deuterated counterpart, palmitate, is a biologically active saturated fatty acid involved in
numerous cellular signaling pathways. Chronic exposure to elevated levels of palmitate is
associated with cellular stress and the development of metabolic diseases.

Palmitate-Induced Insulin Signaling in Skeletal Muscle
Cells

Acute exposure of skeletal muscle cells to palmitate can stimulate glucose uptake through the
activation of key signaling pathways, as depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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